Cas no 1707361-67-8 (3-Isopropylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid)

• Product Name: 3-Isopropylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid
• CAS No: 1707361-67-8
• MF: C₁₀H₁₁N₃O₂
• MW: 205.2132
• CID: 5059636
• Update Time: 2025-10-24

3-Isopropylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Isopropylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid
• 3-propan-2-ylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid

• Inchi： 1S/C10H11N3O2/c1-6(2)8-4-12-13-5-7(10(14)15)3-11-9(8)13/h3-6H,1-2H3,(H,14,15)
• InChI Key： KSIGOGULCGKIIM-UHFFFAOYSA-N
• SMILES： O([H])C(C1C([H])=NC2=C(C([H])=NN2C=1[H])C([H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 1
• Topological Polar Surface Area: 67.5

Additional information on 3-Isopropylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid

Recent Advances in the Study of 3-Isopropylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid (CAS: 1707361-67-8)

In recent years, the compound 3-Isopropylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid (CAS: 1707361-67-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazolopyrimidine core, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other small-molecule drugs. The unique structural features of this compound, including its carboxylic acid moiety and isopropyl substitution, contribute to its versatile binding properties and pharmacological activity.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 3-Isopropylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid. One notable area of investigation is its role as a scaffold for designing inhibitors targeting protein kinases involved in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory effects against a range of kinases, including PI3K and mTOR, which are critical targets in oncology. The study highlighted the compound's ability to modulate kinase activity through competitive binding at the ATP-binding site, leading to downstream suppression of proliferative signaling pathways.

Another significant advancement involves the optimization of the compound's pharmacokinetic properties. Researchers have employed structure-activity relationship (SAR) studies to modify the isopropyl group and carboxylic acid functionality, aiming to enhance bioavailability and reduce off-target effects. A recent preprint on bioRxiv reported the synthesis of novel analogs with improved metabolic stability and tissue penetration, as evidenced by in vivo pharmacokinetic studies in rodent models. These findings underscore the potential of 3-Isopropylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid as a lead compound for further drug development.

In addition to its applications in kinase inhibition, this compound has also been explored for its anti-inflammatory and immunomodulatory effects. A 2022 study in the European Journal of Pharmacology revealed that it could attenuate the production of pro-inflammatory cytokines by interfering with NF-κB signaling. This suggests its potential utility in treating autoimmune disorders such as rheumatoid arthritis and inflammatory bowel disease. The study further identified the carboxylic acid group as a critical pharmacophore for this activity, providing a rationale for future structural modifications.

Despite these promising findings, challenges remain in the clinical translation of 3-Isopropylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid. Issues such as solubility, selectivity, and potential toxicity need to be addressed through continued research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical and clinical trials. As the field progresses, the integration of computational modeling and high-throughput screening technologies is expected to accelerate the discovery of optimized derivatives with enhanced therapeutic profiles.

In conclusion, 3-Isopropylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid (CAS: 1707361-67-8) represents a versatile and pharmacologically active scaffold with broad applications in drug discovery. Recent studies have shed light on its mechanisms of action, structural optimizations, and therapeutic potential, paving the way for future innovations in chemical biology and medicine. Continued research in this area holds promise for the development of novel therapeutics targeting a range of diseases.